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Compound of Interest

Compound Name: SJ1008030 TFA

Cat. No.: B12391202 Get Quote

The proper handling and disposal of SJ1008030 TFA are crucial for ensuring laboratory safety

and environmental protection. While the Safety Data Sheet (SDS) for SJ1008030 TFA
indicates it is not a hazardous substance on its own, it is supplied as a trifluoroacetate salt.[1]

Trifluoroacetic acid (TFA) is a strong, corrosive acid requiring specific handling and disposal

protocols.[2][3] Therefore, the disposal procedures for SJ1008030 TFA are primarily governed

by the hazardous nature of TFA.

This guide provides the essential procedural and safety information for researchers, scientists,

and drug development professionals to manage SJ1008030 TFA waste safely.

Data Presentation
The quantitative properties of SJ1008030 TFA and Trifluoroacetic Acid are summarized below

for reference.

Table 1: Properties of SJ1008030 TFA
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Property Value Source

Chemical Name SJ1008030 Trifluoroacetate [1][4]

CAS Number 2863634-97-1 [1][5]

Molecular Formula C₄₂H₄₃N₁₃O₇S·CF₃CO₂H [5]

Molecular Weight 987.97 g/mol [1][5]

Primary Use
JAK2 PROTAC Degrader for

Leukemia Research
[4][5]

| Incompatible Materials | Strong acids/alkalis, strong oxidizing/reducing agents |[1] |

Table 2: Properties of Trifluoroacetic Acid (TFA)

Property Value Source

Chemical Formula C₂HF₃O₂ [2]

Molar Mass 114.023 g·mol⁻¹ [2]

Appearance
Colorless, volatile liquid with a

pungent odor
[2]

Density 1.489 g/cm³ at 20 °C [2]

Boiling Point 72.4 °C (162.3 °F) [2][6]

Solubility in water Miscible [2][6]

| Acidity (pKa) | 0.52 |[2] |

Experimental Protocols: Waste Management and
Spill Cleanup
Adherence to the following protocols is essential for the safe management of SJ1008030 TFA
waste.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-147330A/SJ1008030-TFA-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/sj1008030-tfa.html
https://file.medchemexpress.com/batch_PDF/HY-147330A/SJ1008030-TFA-SDS-MedChemExpress.pdf
https://www.bio-techne.com/p/small-molecules-peptides/sj-1008030_7675
https://www.bio-techne.com/p/small-molecules-peptides/sj-1008030_7675
https://file.medchemexpress.com/batch_PDF/HY-147330A/SJ1008030-TFA-SDS-MedChemExpress.pdf
https://www.bio-techne.com/p/small-molecules-peptides/sj-1008030_7675
https://www.medchemexpress.com/sj1008030-tfa.html
https://www.bio-techne.com/p/small-molecules-peptides/sj-1008030_7675
https://file.medchemexpress.com/batch_PDF/HY-147330A/SJ1008030-TFA-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Tam557_TFA.pdf
https://www.benchchem.com/product/b12391202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling SJ1008030 TFA or its waste, all personnel must wear the appropriate PPE to

prevent exposure.[2]

Eye Protection: Safety goggles with side-shields or a face shield.[1]

Hand Protection: Chemical-resistant gloves. Double gloving is recommended.[3]

Body Protection: A lab coat or impervious clothing.[1]

Engineering Controls: All work with concentrated TFA or that may generate aerosols should

be conducted within a certified chemical fume hood.[7]

Step-by-Step Waste Disposal Protocol

All materials contaminated with SJ1008030 TFA are considered hazardous waste and must be

disposed of following these steps.[3] Pouring TFA waste down the drain is strictly prohibited.[2]

[7]

Segregation: All waste contaminated with SJ1008030 TFA (e.g., unused product, solutions,

pipette tips, contaminated tubes) must be segregated from general laboratory waste.[8]

Waste Collection:

Liquid Waste: Collect all liquid waste containing SJ1008030 TFA in a designated, leak-

proof waste container made of compatible materials like glass or polyethylene.[8][9] Do

not use metal containers.[2][7]

Solid Waste: Collect contaminated disposables (e.g., pipette tips, gloves, absorbent pads)

in a separate, clearly labeled, and sealed container.[8]

Labeling: The waste container must be clearly and accurately labeled with the words

"Hazardous Waste" and the full chemical names: "SJ1008030 TFA" and "Trifluoroacetic Acid

Waste".[7][8][9]

Storage: Keep the waste container tightly sealed when not in use.[7] Store it in a designated,

cool, dry, and well-ventilated secondary container away from incompatible materials until

collection.[8][9]
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Final Disposal: Arrange for waste pickup through your institution's Environmental Health &

Safety (EHS) department or a licensed hazardous waste disposal service.[7][9] High-

temperature incineration is the preferred method for the final destruction of TFA-containing

compounds.[8]

Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent chemical

exposure and environmental contamination.

For Minor Spills (< 500 mL)

Alert Personnel: Immediately inform others in the vicinity.[2]

Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, evacuate the

immediate area.[2][10]

Contain Spill: Confine the spill to a small area using an inert absorbent material such as

vermiculite, sand, or diatomaceous earth.[7][10][11]

Absorb and Collect: Carefully absorb the spilled material. Place the absorbed material and

any contaminated items into a suitable, sealed, and labeled container for hazardous waste.

[7][10]

Decontaminate: Clean the spill area with a neutralizing agent like a sodium bicarbonate

solution, followed by a water rinse.[2]

For Major Spills (> 500 mL) or Any Spill with Personnel Exposure

Evacuate: Immediately evacuate all personnel from the affected area.[2][7][9]

Call for Help: Activate the nearest fire alarm and call 911 or your institution's emergency

response number.[2][7][9]

Provide Aid: If personnel are exposed, move them to fresh air.[6] Remove contaminated

clothing and flush the affected skin or eyes with water for at least 15 minutes using an

emergency shower or eyewash station.[6][7] Seek immediate medical attention.[7]
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Secure Area: Close the laboratory doors and post warning signs to prevent entry.[9] Await

the arrival of trained emergency responders.[9]

Mandatory Visualization
The following diagram illustrates the workflow for the proper management and disposal of

SJ1008030 TFA waste and the appropriate response to spills.
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Caption: Workflow for SJ1008030 TFA waste disposal and spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

